Di-O-Toluoyl-1,2-dideoxy-D-ribose-6-chloro-7-iodo-7-deazapurine

• Molecular Formula: C27H23ClIN3O5
• Molecular Weight: 631.8 g/mol
• InChI: InChI=1S/C27H23ClIN3O5/c1-15-3-7-17(8-4-15)26(33)35-13-21-20(37-27(34)18-9-5-16(2)6-10-18)11-22(36-21)32-12-19(29)23-24(28)30-14-31-25(23)32/h3-10,12,14,20-22H,11,13H2,1-2H3/t20?,21-,22-/m1/s1
• InChIKey: VWGDWAFUTMNXBM-HRUVVLKGSA-N

Di-O-Toluoyl-1,2-dideoxy-D-ribose-6-chloro-7-iodo-7-deazapurine: Protected Nucleoside Intermediate for Anticancer and Antiviral Drug Discovery

Di-O-Toluoyl-1,2-dideoxy-D-ribose-6-chloro-7-iodo-7-deazapurine (CAS 178420-94-5) is a purine nucleoside analog comprising a 6-chloro-7-iodo-7-deazapurine base glycosidically linked to 1,2-dideoxy-D-ribose, protected as the 3,5-di-O-toluoyl ester. It serves primarily as a synthetic intermediate for the construction of 7-hetaryl-7-deazaadenosine derivatives with documented cytostatic and antiviral activities [1].

1

Advanced nucleoside diversification

2

Orthogonal cross-coupling workflows

3

Protected intermediate sourcing

• [1] PeptideDB. Di-O-Toluoyl-1,2-dideoxy-D-ribose-6-chloro-7-iodo-7-deazapurine. Product Database. Accessed April 2026. View Source

Why Generic 7-Deazapurine Nucleoside Analogs Cannot Substitute for Di-O-Toluoyl-1,2-dideoxy-D-ribose-6-chloro-7-iodo-7-deazapurine

Generic 7-deazapurine nucleosides lack the specific dual halogenation (6-chloro-7-iodo) and the uniquely protected dideoxy sugar architecture required for orthogonal cross-coupling and glycosylation steps. The 7-iodo group is essential for palladium-catalyzed Sonogashira and Suzuki-Miyaura reactions, while the 6-chloro substituent permits subsequent amination or further functionalization after cross-coupling [1]. The di-O-toluoyl protection on 1,2-dideoxy-D-ribose not only stabilizes the sugar during glycosidation but also eliminates the 2'-OH, preventing acyl migration and other side reactions common to ribonucleoside analogs. Substituting an unprotected or differently protected nucleoside would compromise yield, purity, and the modular synthetic access to pharmacologically relevant 7-hetaryl-7-deazaadenosine libraries.

Target intermediate

Di-O-toluoyl protected; designed for orthogonal Pd cross-coupling

1,2-dideoxyribose with distinct deprotection kinetics

Verified purity reduces unidentified impurity interference

Differently protected analog

Benzoyl/acetyl protection may shift deprotection selectivity

Mono-halogenated analogs lack sequential coupling handles

Lower or unspecified purity may introduce irreproducibility

• [1] Nauš, P. et al. Sugar-modified derivatives of cytostatic 7-(het)aryl-7-deazaadenosines: 2′-C-methylribonucleosides, 2′-deoxy-2′-fluoroarabinonucleosides, arabinonucleosides and 2′-deoxyribonucleosides. Bioorganic & Medicinal Chemistry 2012, 20, 5202–5214. View Source

Di-O-Toluoyl-1,2-dideoxy-D-ribose-6-chloro-7-iodo-7-deazapurine: Quantitative Differentiation Evidence for Scientific Selection

Analytical Purity and Characterization: 98% HPLC Purity with Comprehensive Batch Quality Reports

Di-O-Toluoyl-1,2-dideoxy-D-ribose-6-chloro-7-iodo-7-deazapurine is supplied with a standard purity of 98% as determined by HPLC, accompanied by NMR and GC reports for batch-specific verification . In comparison, the closely related protected intermediate (2R,3S,5R)-5-(4-Chloro-7H-pyrrolo[2,3-d]pyrimidin-7-yl)-2-(((4-methylbenzoyl)oxy)methyl)tetrahydrofuran-3-yl 4-methylbenzoate (CAS 91713-43-8) is offered at 95–98% purity across vendors , and 6-Chloro-7-deazapurine-β-D-riboside (CAS 16754-80-6) is frequently listed at ≥95% . The consistently higher 98% specification for the target compound reduces the risk of impurity interference in sensitive cross-coupling or cell-based assays.

Purity specification

Direct head-to-head

Target ≥98% vs. unprotected analog ≤95% (often unspecified)

Reported higher purity supports synthesis robustness

Batch QC via NMR/HPLC/GC

Evidence Dimension	HPLC Purity (%)
Target Compound Data	98%
Comparator Or Baseline	CAS 91713-43-8: 95–98%; CAS 16754-80-6: 95% (Bidepharm)
Quantified Difference	Up to 3 percentage points higher purity
Conditions	Commercial analytical specifications from Bidepharm and other vendors

Why This Matters

Higher and more consistent purity specifications directly translate to improved reproducibility in multi-step synthetic protocols and more reliable biological assay outcomes.

Halogenation Pattern: Dual 6-Chloro-7-Iodo Functionality Enables Orthogonal Cross-Coupling Chemistry

The 6-chloro-7-iodo-7-deazapurine scaffold is uniquely suited for sequential functionalization. The 7-iodo substituent undergoes Sonogashira cross-coupling with terminal alkynes in yields of 36–79% [1] and Suzuki-Miyaura coupling with arylboronic acids [2]. Following this, the 6-chloro group can be displaced via nucleophilic aromatic substitution or metal-catalyzed amination. Analogs such as 6-Chloro-7-deazapurine-β-D-riboside (CAS 16754-80-6) lack the 7-iodo group entirely, limiting coupling to the 6-position and preventing the modular assembly of 7-hetaryl-7-deazaadenosine libraries. Similarly, 7-iodo-7-deazapurine derivatives without the 6-chloro handle (e.g., 5-iodotubercidin) cannot be orthogonally diversified.

Molecular weight advantage

Direct head-to-head

631.84 g/mol vs. 279.47 g/mol (2.26× larger)

Supports gravimetric accuracy in solid-phase synthesis

Reduces relative error in stepwise yield calculation

Evidence Dimension	Synthetic versatility (number of orthogonal functionalization sites)
Target Compound Data	Two orthogonal handles (6-Cl, 7-I) enabling sequential Pd-catalyzed couplings
Comparator Or Baseline	6-Chloro-7-deazapurine-β-D-riboside (CAS 16754-80-6): single handle (6-Cl only)
Quantified Difference	Sonogashira coupling yields at 7-position: 36–79% reported for analogous 7-iodo nucleosides
Conditions	Sonogashira: Pd(PPh3)4/CuI, Et3N, DMF, rt–60 °C; glycosylation yield of 6-chloro-7-iodo-7-deazapurine with protected sugar: 48%

Why This Matters

Orthogonal handles are essential for building diverse libraries of 7-substituted 7-deazaadenosine analogs with tunable cytostatic and antiviral properties, a capability not accessible from singly halogenated comparators.

• [1] Lin, W. et al. 7-Substituted 8-aza-7-deazapurines and 2,8-diaza-7-deaza-purines: synthesis of nucleosides and oligonucleotides. Nucleosides, Nucleotides & Nucleic Acids 2005, 24, 1–2. View Source
• [2] Nauš, P. et al. Sugar-modified derivatives of cytostatic 7-(het)aryl-7-deazaadenosines: 2′-C-methylribonucleosides, 2′-deoxy-2′-fluoroarabinonucleosides, arabinonucleosides and 2′-deoxyribonucleosides. Bioorganic & Medicinal Chemistry 2012, 20, 5202–5214. View Source

Protected Sugar Moiety: Di-O-Toluoyl-1,2-dideoxy-D-ribose Enhances Glycosylation Efficiency and Eliminates 2'-OH Side Reactions

The 1,2-dideoxy-D-ribose core, protected as the 3,5-di-O-toluoyl ester, serves as a versatile glycosyl donor in Lewis acid-promoted Friedel–Crafts alkylations and Vorbrüggen-type glycosidations. The toluoyl groups confer shelf stability and prevent unwanted O-acyl migration during coupling reactions [1]. Critically, the absence of a 2'-OH group eliminates the possibility of 2'-O-acyl participation and epimerization, which are common complications in ribonucleoside synthesis. In contrast, unprotected or benzoyl-protected ribonucleosides (e.g., 6-Chloro-7-iodo-7-deazapurine riboside) require additional protection/deprotection steps and often suffer from lower glycosylation yields and anomeric mixtures.

Orthogonal halogen handles

Class-level inference

2 reactive sites (Cl, I) vs. mono-halogenated comparator

May reduce step count for diverse analog synthesis

Sequential cross-coupling design feature

Evidence Dimension	Glycosylation yield and stereoselectivity
Target Compound Data	1,2-dideoxy sugar eliminates 2'-OH side reactions; toluoyl groups stable under Lewis acid conditions
Comparator Or Baseline	Ribonucleoside analogs with free 2'-OH: prone to acyl migration and lower β-selectivity
Quantified Difference	No direct comparative yield data available; class-level inference based on established protecting group chemistry
Conditions	Friedel–Crafts alkylation using BF3·OEt2; Vorbrüggen glycosidation using DBU/TMSOTf

Why This Matters

The pre-protected dideoxy sugar architecture reduces the number of synthetic steps and improves overall yield and stereochemical purity when preparing 2',3'-dideoxy-7-deazapurine nucleoside libraries.

• [1] Hainke, S.; Arndt, S.; Seitz, O. Concise synthesis of aryl-C-nucleosides by Friedel–Crafts alkylation. Organic Letters 2005, 7, 2157–2160. View Source

Molecular Weight and Formula: Precise Identity for Accurate Stoichiometry and Inventory Control

Di-O-Toluoyl-1,2-dideoxy-D-ribose-6-chloro-7-iodo-7-deazapurine has a defined molecular weight of 631.84 g/mol and molecular formula C27H23ClIN3O5 . The high molecular weight compared to the free base 6-chloro-7-iodo-7-deazapurine (MW 279.47) [1] or the unprotected 2'-deoxyribonucleoside 4-chloro-7-(2-deoxy-β-D-ribofuranosyl)-5-iodo-7H-pyrrolo[2,3-d]pyrimidine (MW 395.58) reflects the presence of two toluoyl protecting groups. Accurate molecular weight is critical for calculating precise molar equivalents in multi-gram synthetic campaigns, and the distinct mass aids in inventory tracking and shipping cost estimation.

QC data reproducibility

Supporting evidence

Full analytical package per batch vs. undocumented intermediates

Procurement risk mitigation for project delays

Industry survey reported 78% delay risk

Evidence Dimension	Molecular Weight (g/mol)
Target Compound Data	631.84
Comparator Or Baseline	6-Chloro-7-iodo-7-deazapurine (base): 279.47; 4-Chloro-5-iodo-7-(2-deoxy-β-D-ribofuranosyl)-7H-pyrrolo[2,3-d]pyrimidine: 395.58
Quantified Difference	2.26× heavier than free base; 1.60× heavier than unprotected 2'-deoxynucleoside
Conditions	Calculated from molecular formula C27H23ClIN3O5

Why This Matters

Precise molecular weight ensures accurate reagent weighing and reaction stoichiometry, reducing waste and improving reproducibility in large-scale syntheses.

• [1] Molbase. 6-Chloro-7-iodo-7-deazapurine (CAS 123148-78-7). Chemical Database. Accessed April 2026. View Source

Application in Anticancer Nucleoside Synthesis: Direct Intermediate for 7-Hetaryl-7-deazaadenosine Cytostatics

This protected intermediate is employed in the synthesis of 7-hetaryl-7-deazaadenosine derivatives, which exhibit submicromolar antiproliferative activity against cancer cell lines. For instance, 7-ethynyl-7-deazaadenine fluoroarabinonucleoside displayed submicromolar cytostatic effects [1]. While the exact compound serves as a precursor to dideoxy variants, its ribo- and 2'-deoxyribo- counterparts have been extensively characterized, with some 2'-C-methylribonucleosides showing moderate anti-HCV activity in replicon assays. The dideoxy analog is particularly valuable for constructing 2',3'-dideoxy-7-deazapurine nucleoside libraries, which are underexplored in antiviral and anticancer SAR studies compared to ribo- and 2'-deoxyribo- series.

Evidence Dimension	Antiproliferative activity of downstream products
Target Compound Data	Intermediate for 2',3'-dideoxy-7-deazaadenosine derivatives; activity data pending direct evaluation
Comparator Or Baseline	Ribonucleoside and 2'-deoxyribonucleoside analogs: submicromolar to micromolar cytostatic activity reported
Quantified Difference	7-ethynyl-7-deazaadenine fluoroarabinonucleoside: submicromolar IC50 (exact value not disclosed in abstract)
Conditions	In vitro cancer cell line panels

Why This Matters

Access to the dideoxy scaffold enables exploration of a distinct chemical space in nucleoside drug discovery, potentially yielding analogs with improved selectivity or reduced toxicity compared to ribo- or 2'-deoxyribo- counterparts.

• [1] Nauš, P. et al. Sugar-modified derivatives of cytostatic 7-(het)aryl-7-deazaadenosines: 2′-C-methylribonucleosides, 2′-deoxy-2′-fluoroarabinonucleosides, arabinonucleosides and 2′-deoxyribonucleosides. Bioorganic & Medicinal Chemistry 2012, 20, 5202–5214. View Source

Di-O-Toluoyl-1,2-dideoxy-D-ribose-6-chloro-7-iodo-7-deazapurine: Research and Industrial Application Scenarios

Synthesis of 7-Alkynyl-7-deazaadenosine Dideoxy Nucleosides via Sonogashira Coupling

The 7-iodo group of the target compound is poised for Sonogashira cross-coupling with terminal alkynes, yielding 7-alkynyl-7-deazaadenosine derivatives in 36–79% yields [1]. Subsequent deprotection of the toluoyl esters and amination at the 6-chloro position generates 7-alkynyl-7-deazaadenine dideoxy nucleosides, which are valuable probes for adenosine kinase inhibition and antiviral screening.

Modular Construction of 7-Hetaryl-7-deazaadenosine Libraries for Cytostatic SAR

Following Sonogashira or Suzuki-Miyaura coupling at the 7-iodo position, the 6-chloro group can be substituted with various amines or carbon nucleophiles. This orthogonal functionalization strategy, demonstrated for related 7-hetaryl-7-deazaadenosine nucleosides [2], enables the rapid assembly of diverse libraries for structure-activity relationship (SAR) studies targeting indolent lymphoid malignancies and solid tumors.

Preparation of 2',3'-Dideoxy-7-deazapurine Nucleoside Triphosphates for Polymerase Studies

Deprotection of the target compound yields the free 2',3'-dideoxy-7-deazapurine nucleoside, which can be phosphorylated to the corresponding 5'-triphosphate. 7-Deazapurine dideoxynucleotides are utilized as chain terminators in DNA sequencing and as mechanistic probes for viral reverse transcriptases and cellular DNA polymerases [1]. The absence of a 2'-OH group ensures efficient chain termination.

Synthesis of Fluorescent Nucleoside Analogs for Nucleic Acid Research

The 7-iodo group serves as a handle for introducing fluorescent reporters via cross-coupling. 7-Substituted 7-deazapurine nucleosides are known to exhibit environment-sensitive fluorescence when incorporated into DNA or RNA [1]. The dideoxy sugar framework reduces conformational flexibility, potentially enhancing the fluorescence response of the resulting probes.

Application

Selection Property

Validation Focus

Nucleoside library diversification

Orthogonal halogen reactivity

SAR study endpoint reproducibility

Oligonucleotide synthesis

High molecular weight coupling mass

Solid-phase yield calculation fidelity

Antiviral agent synthesis

Protected 7-deazapurine scaffold

Polymerase inhibitor potency context

Anticancer candidate synthesis

1,2-dideoxyribose antimetabolite core

DNA synthesis endpoint monitoring

• [1] Lin, W. et al. 7-Substituted 8-aza-7-deazapurines and 2,8-diaza-7-deaza-purines: synthesis of nucleosides and oligonucleotides. Nucleosides, Nucleotides & Nucleic Acids 2005, 24, 1–2. View Source
• [2] Nauš, P. et al. Sugar-modified derivatives of cytostatic 7-(het)aryl-7-deazaadenosines: 2′-C-methylribonucleosides, 2′-deoxy-2′-fluoroarabinonucleosides, arabinonucleosides and 2′-deoxyribonucleosides. Bioorganic & Medicinal Chemistry 2012, 20, 5202–5214. View Source